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Compound of Interest

Compound Name: AZD3458

Cat. No.: B15621147

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of AZD3458, a potent and selective inhibitor

of the gamma isoform of phosphoinositide 3-kinase (PI3Kγ). AZD3458 is a small molecule

under investigation for its role in modulating the innate immune system, particularly within the

tumor microenvironment. This document details its mechanism of action, summarizes key

preclinical data, outlines relevant experimental protocols, and visualizes the associated

signaling pathways.

Core Mechanism of Action
AZD3458 is an orally bioavailable small molecule that functions as a potent and highly

selective inhibitor of the phosphatidylinositol-4,5-bisphosphate 3-kinase catalytic subunit

gamma (PI3Kγ).[1] PI3Kγ is a key enzyme in the PI3K/AKT/mTOR signaling pathway, which is

crucial for the proliferation, survival, migration, and activation of various immune cells.[2][3] By

selectively targeting PI3Kγ, which is predominantly expressed in leukocytes, AZD3458 can

modulate the immune response with potentially fewer off-target effects compared to broader

PI3K inhibitors.[4]
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The primary role of AZD3458 in innate immunity modulation lies in its ability to reprogram

myeloid cells, particularly tumor-associated macrophages (TAMs), from an immunosuppressive

to an immunostimulatory phenotype. This shift enhances anti-tumor immune responses and

can overcome resistance to immunotherapy.[2][3]

Quantitative Data Summary
The following tables summarize the key quantitative data from preclinical studies of AZD3458.

Table 1: In Vitro Inhibitory Activity of AZD3458
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Target Assay Type IC50 / pIC50 Selectivity Reference

PI3Kγ Enzyme Assay 7.9 nM - [1]

PI3Kγ
Cellular Assay

(pAkt)
8 nM - [1][2]

PI3Kα Enzyme Assay 7.9 mM
>1000-fold vs

PI3Kγ
[1]

PI3Kβ Enzyme Assay <30 mM
>3000-fold vs

PI3Kγ
[1]

PI3Kδ Enzyme Assay 0.3 mM
~38-fold vs

PI3Kγ
[1]

PI3Kδ Cellular Assay 1 mM
100-fold vs

PI3Kγ
[2]

Human

Neutrophil

Activation

Cellular Assay 50 nM - [1]

pAKT S308/S473

(Human

Macrophages)

Cellular Assay
32 nM (free

IC50)
- [2][5]

CD11b Activation

(Mouse)
Cellular Assay

30 nM (free

IC50)
- [2][5]

PI3Kγ - pIC50: 9.1 - [6]

PI3Kα - pIC50: 5.1 - [6]

PI3Kβ - pIC50: <4.5 - [6]

PI3Kδ - pIC50: 6.5 - [6]

Table 2: In Vivo Effects of AZD3458 in Preclinical Models
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Model Treatment Effect
Quantitative
Change

Reference

4T1 Orthotopic

Breast Tumor

AZD3458

(20mg/Kg BID)

Remodeled

Tumor

Microenvironmen

t

- [2][5]

4T1 Orthotopic

Breast Tumor

AZD3458

(20mg/Kg BID)

Decreased

Tumor

Associated

Macrophages

(TAMs)

20% decrease

compared to

vehicle

[2][5]

4T1 Orthotopic

Breast Tumor

AZD3458

(20mg/Kg BID)

Reduced

Immunosuppress

ive Markers

Decreased

CD206 and PD-

L1 expression

[2][5]

4T1, LLC, CT-26,

MC-38

Syngeneic

Models

AZD3458 + α-

PD-1 or α-PD-L1

Enhanced Anti-

Tumor Effects

Greater than

checkpoint

inhibitor alone

[2][5]

In Vitro

Macrophage

Polarization

AZD3458

Reversed

Macrophage

Polarization

Increased IL-

12/IL-10 ratio
[2][5]

MC38 Tumors

AZD3458

(monotherapy or

combo)

Induced Antigen-

Presenting and

Cytotoxic

Macrophages

Increased

MHCII+ and

iNOS+

macrophages

[4]

Primary Human

Macrophages &

Murine TAMs

AZD3458

Reduced

Immunosuppress

ive Cytokine

Reduced IL-10

secretion and

signaling

[4]

Signaling Pathways and Experimental Workflows
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AZD3458 Signaling Pathway in Innate Immune
Modulation
The following diagram illustrates the proposed signaling pathway through which AZD3458
modulates the innate immune response, primarily by inhibiting PI3Kγ in myeloid cells.
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Caption: AZD3458 inhibits PI3Kγ, blocking the conversion of PIP2 to PIP3 and subsequent

AKT phosphorylation. This leads to a shift in macrophage phenotype from immunosuppressive

to immunostimulatory.

Experimental Workflow for Assessing AZD3458 Efficacy
The following diagram outlines a typical experimental workflow for evaluating the in vivo

efficacy of AZD3458 in a syngeneic mouse tumor model.
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Caption: A generalized workflow for preclinical evaluation of AZD3458 in syngeneic mouse

tumor models.

Experimental Protocols
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The following are detailed methodologies for key experiments cited in the preclinical evaluation

of AZD3458.

In Vitro Kinase and Cellular Assays
Objective: To determine the inhibitory activity and selectivity of AZD3458 against PI3K

isoforms.

Methodology:

Enzyme Inhibition Assay:

Recombinant PI3K isoforms (α, β, γ, δ) are used.

The kinase reaction is initiated by the addition of ATP and the substrate PIP2.

AZD3458 is added at varying concentrations.

The production of PIP3 is measured, typically using a luminescence-based assay or

mass spectrometry.

IC50 values are calculated from the dose-response curves.

Cellular pAkt Inhibition Assay:

A relevant cell line (e.g., human macrophages) is cultured.

Cells are stimulated with a growth factor or chemokine to activate the PI3K pathway.

Cells are treated with a range of AZD3458 concentrations.

Cell lysates are collected, and the levels of phosphorylated AKT (pAkt) at Ser473 and/or

Thr308 are measured by ELISA, Western blot, or a high-content imaging platform.

IC50 values are determined by quantifying the reduction in pAkt levels.

In Vivo Syngeneic Mouse Tumor Models
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Objective: To evaluate the anti-tumor efficacy and immunomodulatory effects of AZD3458
alone and in combination with checkpoint inhibitors.

Methodology:

Animal Models: Female BALB/c or C57BL/6 mice are typically used.

Tumor Cell Implantation: Syngeneic tumor cells (e.g., 4T1 for breast cancer, CT-26 or MC-

38 for colorectal cancer) are implanted subcutaneously or orthotopically.

Treatment:

Once tumors are established (e.g., 50-100 mm³), mice are randomized into treatment

groups.

AZD3458 is administered orally, typically twice daily (BID), at a dose such as 20 mg/kg.

Checkpoint inhibitors (e.g., anti-PD-1 or anti-PD-L1 antibodies) are administered

intraperitoneally at a dose such as 10 mg/kg, three times a week.

Monitoring: Tumor volume is measured regularly with calipers. Animal body weight and

overall health are monitored.

Endpoint Analysis:

At the end of the study, tumors, spleens, and blood are collected.

Tumors are dissociated into single-cell suspensions for flow cytometry or processed for

gene expression analysis and immunohistochemistry.

Flow Cytometry Analysis of Tumor-Infiltrating Immune
Cells

Objective: To characterize the immune cell populations within the tumor microenvironment

following treatment with AZD3458.

Methodology:
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Single-Cell Suspension: Tumors are mechanically and enzymatically digested to obtain a

single-cell suspension.

Antibody Staining:

Cells are stained with a cocktail of fluorescently conjugated antibodies to identify

different immune cell subsets.

A typical panel might include antibodies against:

General Markers: CD45 (leukocytes), CD3 (T cells), CD4 (helper T cells), CD8

(cytotoxic T cells), F4/80 (macrophages), CD11b (myeloid cells), Ly6G/Ly6C

(myeloid-derived suppressor cells).

Macrophage Polarization Markers: CD206 (M2-like), MHCII (M1-like/antigen

presentation), iNOS (M1-like).

T-cell Activation Markers: Granzyme B, Perforin.

Checkpoint Molecules: PD-L1, PD-1.

Data Acquisition and Analysis: Stained cells are analyzed on a multi-color flow cytometer.

Data is analyzed using software such as FlowJo to quantify the percentage and activation

status of different immune cell populations.

Gene Expression Analysis
Objective: To measure changes in the expression of genes related to immune function in the

tumor microenvironment.

Methodology:

RNA Extraction: RNA is extracted from tumor tissue or sorted immune cell populations.

Quantitative PCR (qPCR):

RNA is reverse-transcribed into cDNA.
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qPCR is performed using primers for genes of interest, such as Il12, Il10, Nos2 (iNOS),

Gzmb (Granzyme B), and Prf1 (Perforin).

Gene expression levels are normalized to a housekeeping gene.

RNA Sequencing (RNA-Seq): For a more comprehensive analysis, RNA-seq can be

performed to assess global changes in gene expression and identify enriched pathways

and gene signatures.

Conclusion
AZD3458 is a promising immunomodulatory agent that selectively targets PI3Kγ. Preclinical

data strongly suggest that its mechanism of action involves the reprogramming of the tumor

microenvironment, particularly by shifting macrophages towards an anti-tumor phenotype. This

leads to enhanced T-cell-mediated cytotoxicity and synergistic effects when combined with

immune checkpoint inhibitors. The experimental protocols outlined in this guide provide a

framework for the continued investigation of AZD3458 and other PI3Kγ inhibitors in the field of

immuno-oncology. Further research is warranted to translate these preclinical findings into

clinical applications for the treatment of cancer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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modulation-of-innate-immunity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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